(5-Nitrofuran-2-yl)[3-(2-nitrophenyl)oxiran-2-yl]methanone

• CAS No.: 89974-94-7
• Molecular Formula: C13H8N2O7
• Molecular Weight: 304.21 g/mol
• IUPAC Name: (5-nitrofuran-2-yl)-[3-(2-nitrophenyl)oxiran-2-yl]methanone
• InChI: InChI=1S/C13H8N2O7/c16-11(9-5-6-10(21-9)15(19)20)13-12(22-13)7-3-1-2-4-8(7)14(17)18/h1-6,12-13H
• InChI Key: FMBRWAPGOPMDBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2C(O2)C(=O)C3=CC=C(O3)[N+](=O)[O-])[N+](=O)[O-]

Description

(5-Nitrofuran-2-yl)[3-(2-nitrophenyl)oxiran-2-yl]methanone is a chemical compound known for its unique structure and properties. It features a nitrofuran ring and a nitrophenyl oxirane moiety, making it an interesting subject for various chemical and biological studies .

Preparation Methods

The synthesis of (5-Nitrofuran-2-yl)[3-(2-nitrophenyl)oxiran-2-yl]methanone typically involves multi-step organic reactions. The preparation methods include:

Synthetic Routes: The compound can be synthesized through a series of reactions starting from nitrofuran and nitrophenyl precursors.

Reaction Conditions: The reactions are usually carried out in the presence of catalysts and under specific temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods: Industrial production may involve scaling up the laboratory synthesis methods with optimizations for cost-effectiveness and efficiency.

Chemical Reactions Analysis

(5-Nitrofuran-2-yl)[3-(2-nitrophenyl)oxiran-2-yl]methanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the nitro groups to amino groups, significantly altering the compound’s properties.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro groups are replaced by other functional groups.

Common Reagents and Conditions: Typical reagents include hydrogen gas for reduction, potassium permanganate for oxidation, and various nucleophiles for substitution reactions.

Major Products: The major products depend on the type of reaction and reagents used.

Scientific Research Applications

(5-Nitrofuran-2-yl)[3-(2-nitrophenyl)oxiran-2-yl]methanone has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure and reactivity.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (5-Nitrofuran-2-yl)[3-(2-nitrophenyl)oxiran-2-yl]methanone involves:

Molecular Targets: The compound interacts with various molecular targets, including enzymes and receptors, altering their activity.

Pathways Involved: It affects multiple biochemical pathways, leading to changes in cellular processes such as metabolism and signal transduction.

Effects: The compound’s effects are mediated through its ability to form reactive intermediates that can modify proteins and nucleic acids.

Comparison with Similar Compounds

(5-Nitrofuran-2-yl)[3-(2-nitrophenyl)oxiran-2-yl]methanone can be compared with other similar compounds:

Similar Compounds: Compounds such as nitrofurantoin, nitrofurazone, and other nitrofuran derivatives share structural similarities.

Uniqueness: The presence of both nitrofuran and nitrophenyl oxirane moieties makes it unique, providing distinct chemical and biological properties.

Comparison: Compared to similar compounds, it may exhibit different reactivity and biological activities due to its unique structure.